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Compound of Interest

Compound Name: 16alpha,17-Epoxyprogesterone

Cat. No.: B052776

Essential Safety and Handling Guide for 16a,17-
Epoxyprogesterone

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
160a,17-Epoxyprogesterone (CAS No. 1097-51-4), a key intermediate in the synthesis of
various hormonal drugs.[1][2][3] Adherence to these procedures is essential to ensure
personnel safety and maintain a secure laboratory environment. This compound should be
handled with care, recognizing its classification as a potentially hazardous substance, similar to
other steroidal and epoxy compounds.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 16a,17-
Epoxyprogesterone to prevent skin contact, inhalation, and eye exposure.[4][5]
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PPE Category

Item

Specifications & Use Case

Hand Protection

Double Gloving
(Chemotherapy-rated)

Two pairs of powder-free nitrile
or neoprene gloves meeting
ASTM D6978 standards are
required.[6][7] The inner glove
should be worn under the
gown cuff and the outer glove
over the cuff.[7] Change gloves
every 30-60 minutes or
immediately upon known or

suspected contact.[4]

Body Protection

Disposable Gown

A disposable, back-closing
gown made of polyethylene-
coated polypropylene or a
similar laminate material
resistant to chemical
permeation is required.[6][8]
Cloth lab coats are not
suitable.[6] Gowns should be
changed every 2-3 hours or

immediately if contaminated.[7]

Eye & Face Protection

Safety Goggles & Face Shield

Chemical splash goggles are
mandatory.[7] For operations
with a higher risk of splashes,
such as transferring solutions,
a full-face shield should be

worn in addition to goggles.[6]

Respiratory Protection

N95 Respirator or Higher

An N95 respirator is required
to protect against airborne
particles, especially when
handling the powder form of
the compound.[7] For
unpacking potentially damaged
containers, an elastomeric

half-mask with a multi-gas
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cartridge and P100 filter may

be necessary.[7]

A bouffant cap must cover the
head and ears.[8] Two pairs of
) disposable, skid-resistant shoe
Head & Foot Protection Bouffant Cap & Shoe Covers .
covers are required and should
not be worn outside the

designated handling area.[7][8]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the key steps for safely handling 16a,17-Epoxyprogesterone from receipt
to immediate use.

1. Receiving and Unpacking:
« Upon receipt, inspect the external packaging for any signs of damage.

e Don appropriate PPE (at a minimum, outer gloves and a lab coat) before handling the
package.

« If the package is compromised, move it to a designated containment area (e.g., a chemical
fume hood) and don full PPE, including respiratory protection, before proceeding.[7]

e Open the package in a well-ventilated area, preferably within a chemical fume hood or a
compounding primary engineering control (C-PEC).[7]

2. Preparation and Weighing:

e Conduct all manipulations of the solid compound, including weighing, within a ventilated
enclosure such as a chemical fume hood to minimize inhalation exposure.

o Use dedicated spatulas and weighing containers.
e Handle the compound gently to avoid creating dust.

3. Dissolution:
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* When preparing solutions, add the solvent to the solid slowly to prevent splashing.
e 16a,17-Epoxyprogesterone is soluble in DMSO.[1]

o Ensure all containers are clearly labeled with the chemical nhame, concentration, solvent, and
date of preparation.

4. Post-Handling:

» After handling, wipe down all surfaces and equipment with an appropriate decontaminating
solution.

e Remove outer gloves and gown before leaving the immediate work area.

» Wash hands thoroughly with soap and water after removing all PPE.[9]

Disposal Plan

Proper disposal of 16a,17-Epoxyprogesterone and associated waste is crucial to prevent
environmental contamination and accidental exposure.

o Solid Waste: All disposable PPE (gloves, gowns, shoe covers, etc.), weighing papers, and
contaminated lab supplies should be collected in a designated, sealed hazardous waste
container.

e Liquid Waste: Unused solutions of 16a,17-Epoxyprogesterone should be collected in a
clearly labeled, sealed hazardous waste container. Do not mix with other waste streams
unless compatibility has been confirmed.

» Empty Containers: Empty containers that held the solid compound should be triple-rinsed
with a suitable solvent. The rinsate must be collected as hazardous liquid waste. The rinsed
container can then be disposed of according to institutional guidelines.

o Waste Pickup: All hazardous waste must be disposed of through the institution's
environmental health and safety department in accordance with federal, state, and local
regulations.[9]
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Workflow for Handling 16a,17-Epoxyprogesterone
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Caption: Workflow for the safe handling of 16a,17-Epoxyprogesterone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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